Cas no 2098134-75-7 (Cyclopentyl(3-methoxyphenyl)methanamine hydrochloride)

• Product Name: Cyclopentyl(3-methoxyphenyl)methanamine hydrochloride
• CAS No: 2098134-75-7
• MF: C₁₃H₂₀ClNO
• MW: 241.757002830505
• CID: 5729185
• PubChem ID: 86263091
• Update Time: 2025-11-06

Cyclopentyl(3-methoxyphenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• F2167-2148
• cyclopentyl(3-methoxyphenyl)methanamine hydrochloride
• cyclopentyl-(3-methoxyphenyl)methanamine;hydrochloride
• 2098134-75-7
• AKOS026747767
• Cyclopentyl(3-methoxyphenyl)methanamine hydrochloride

• Inchi： 1S/C13H19NO.ClH/c1-15-12-8-4-7-11(9-12)13(14)10-5-2-3-6-10;/h4,7-10,13H,2-3,5-6,14H2,1H3;1H
• InChI Key： DBAODJYJVGEDEK-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=CC=CC(=C1)C(C1CCCC1)N

Computed Properties

• Exact Mass: 241.1233420g/mol
• Monoisotopic Mass: 241.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on Cyclopentyl(3-methoxyphenyl)methanamine hydrochloride

Comprehensive Overview of Cyclopentyl(3-methoxyphenyl)methanamine hydrochloride (CAS No. 2098134-75-7)

Cyclopentyl(3-methoxyphenyl)methanamine hydrochloride (CAS No. 2098134-75-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its cyclopentyl and 3-methoxyphenyl moieties, is a derivative of methanamine, which is widely studied for its potential applications in drug development. The hydrochloride salt form enhances its solubility and stability, making it a preferred choice for experimental and industrial use.

In recent years, the demand for novel amine-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in Cyclopentyl(3-methoxyphenyl)methanamine hydrochloride due to its unique structural features, which may contribute to its bioactivity. The compound's 3-methoxy group is a common pharmacophore found in many bioactive molecules, suggesting potential interactions with biological targets. This has led to increased searches for "amine derivatives in drug discovery" and "cyclopentyl compounds in pharmaceuticals," reflecting the growing interest in this chemical space.

The synthesis of Cyclopentyl(3-methoxyphenyl)methanamine hydrochloride involves multi-step organic reactions, including reductive amination and salt formation. These processes are critical for achieving high purity and yield, which are essential for research and development. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound, ensuring its quality and consistency. The compound's CAS No. 2098134-75-7 serves as a unique identifier, facilitating its traceability in scientific literature and commercial databases.

One of the trending topics in the scientific community is the exploration of small-molecule modulators for therapeutic targets. Cyclopentyl(3-methoxyphenyl)methanamine hydrochloride fits into this narrative as a potential candidate for modulating enzyme or receptor activity. Its lipophilic cyclopentyl group may enhance membrane permeability, a desirable property for drug candidates. This aligns with popular search queries like "small molecules for CNS disorders" and "amine-based therapeutics," highlighting the compound's relevance in contemporary research.

Beyond pharmaceuticals, Cyclopentyl(3-methoxyphenyl)methanamine hydrochloride is also explored in material science and agrochemical research. Its structural motifs are found in compounds with applications ranging from polymer additives to crop protection agents. This broad utility underscores the importance of understanding its physicochemical properties, such as melting point, solubility, and stability under various conditions. Such data is crucial for researchers and industries looking to leverage this compound in their work.

In conclusion, Cyclopentyl(3-methoxyphenyl)methanamine hydrochloride (CAS No. 2098134-75-7) represents a promising compound with diverse applications. Its unique structure and potential bioactivity make it a subject of ongoing research, particularly in drug discovery and material science. As interest in amine derivatives and small-molecule therapeutics continues to grow, this compound is poised to play a significant role in advancing scientific and industrial innovations.